Cas no 1443460-60-3 (N-(prop-2-en-1-yl)-N-propylacetamide)

N-(prop-2-en-1-yl)-N-propylacetamide is a specialized acrylamide derivative with applications in organic synthesis and polymer chemistry. Its structure, featuring both an allyl and propyl substituent on the nitrogen atom, provides reactivity for crosslinking or functionalization in polymerization processes. The compound exhibits moderate polarity and solubility in common organic solvents, facilitating its use in controlled reaction environments. Its stability under standard conditions ensures reliable handling and storage. Potential applications include its role as a monomer or intermediate in the production of tailored polymers, adhesives, or coatings, where its bifunctional nature can enhance material properties. Further research may explore its utility in advanced copolymer systems.
N-(prop-2-en-1-yl)-N-propylacetamide structure
1443460-60-3 structure
Product Name:N-(prop-2-en-1-yl)-N-propylacetamide
CAS No:1443460-60-3
MF:C8H15NO
MW:141.210802316666
CID:6175059
PubChem ID:54121721
Update Time:2025-08-03

N-(prop-2-en-1-yl)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

    • 1443460-60-3
    • EN300-6286405
    • N-(prop-2-en-1-yl)-N-propylacetamide
    • N-prop-2-enyl-N-propylacetamide
    • AKOS016828841
    • Inchi: 1S/C8H15NO/c1-4-6-9(7-5-2)8(3)10/h4H,1,5-7H2,2-3H3
    • InChI Key: NOEGOJMNHKAZMD-UHFFFAOYSA-N
    • SMILES: O=C(C)N(CC=C)CCC

Computed Properties

  • Exact Mass: 141.115364102g/mol
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.3Ų

N-(prop-2-en-1-yl)-N-propylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on N-(prop-2-en-1-yl)-N-propylacetamide

N-(Prop-2-en-1-yl)-N-propylacetamide: A Comprehensive Overview

N-(Prop-2-en-1-yl)-N-propylacetamide, also known by its CAS number 1443460-60-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in advanced material synthesis and chemical engineering.

The molecular structure of N-(prop-2-en-1-yl)-N-propylacetamide consists of an acetamide group attached to a propenyl and a propyl chain. This configuration imparts the compound with distinctive chemical properties, including high reactivity and stability under certain conditions. Recent studies have highlighted its role as a precursor in the synthesis of high-performance polymers and composites, making it a valuable asset in modern material science.

One of the most notable advancements involving N-(prop-2-en-1-yl)-N-propylacetamide is its application in the development of bio-based materials. Researchers have explored its ability to form sustainable polymers that degrade efficiently under controlled environmental conditions. This property aligns with the growing demand for eco-friendly solutions in industries such as packaging and textiles.

In addition to its role in material synthesis, N-(prop-2-en-1-yl)-N-propylacetamide has shown promise in pharmaceutical applications. Its unique chemical properties make it a potential candidate for drug delivery systems, where precise control over drug release rates is critical. Recent experiments have demonstrated its compatibility with biodegradable polymer matrices, enhancing its suitability for medical applications.

The synthesis of N-(prop-2-en-1-ylium)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and product quality. Innovations in catalytic processes have further enhanced the efficiency of this synthesis, reducing production costs and environmental impact.

Moreover, N-(propenyl)acetamide derivatives have been investigated for their potential in electronic materials. Their ability to form stable thin films has led to their consideration in the development of advanced electronic devices, including flexible electronics and organic light-emitting diodes (OLEDs). These applications underscore the compound's versatility and adaptability across diverse industries.

Recent research has also focused on the environmental impact of N-(propenyl)acetamide-based materials. Studies have shown that these materials exhibit excellent biodegradability under specific conditions, reducing their ecological footprint compared to traditional synthetic polymers. This characteristic is particularly appealing for industries seeking sustainable alternatives without compromising performance.

In conclusion, N-(propenyl)acetamide continues to be a focal point for innovation across multiple disciplines due to its unique properties and wide-ranging applications. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing sustainable technologies and improving existing industrial processes.

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